- Green preparation of rivaroxaban, China, , ,
Cas no 952288-54-9 ((S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one)

952288-54-9 structure
Product Name:(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one
CAS No:952288-54-9
Molecular Formula:C14H19N3O3
Molecular Weight:277.318963289261
CID:854453
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Properties
Names and Identifiers
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- (S)-5-(aminomethyl)-3-(4-morpholinophenyl)oxazolidin-2-one
- (S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one
- (5S)-5-(Aminomethyl)-3-[4-(4-morpholinyl)phenyl]-2-oxazolidinone (ACI)
- (5S)-5-(Aminomethyl)-3-(4-morpholin-4-ylphenyl)-1,3-oxazolidin-2-one
-
- InChIKey: HZALKCNAYMXWQM-ZDUSSCGKSA-N
- Inchi: 1S/C14H19N3O3/c15-9-13-10-17(14(18)20-13)12-3-1-11(2-4-12)16-5-7-19-8-6-16/h1-4,13H,5-10,15H2/t13-/m0/s1
- SMILES: O=C1O[C@@H](CN)CN1C1C=CC(N2CCOCC2)=CC=1
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A616810-25mg |
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one |
952288-54-9 | 25mg |
$ 184.00 | 2023-09-08 |
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Methylamine Solvents: Ethanol , Water ; reflux
Reference
Synthetic Circuit 2
Reaction Conditions
Reference
- Preparation of oxazolidinone derivatives as anticoagulants, Japan, , ,
Synthetic Circuit 3
Reaction Conditions
Reference
- Preparation of substituted oxazolidinones for use in treatment of disorders associated with blood coagulation, United States, , ,
Synthetic Circuit 4
Reaction Conditions
Reference
- An Efficient Synthesis of RivaroxabanChemistrySelect, 2023, 8(4),,
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Raw materials
- Benzyl 4-morpholinophenylcarbamate
- 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Preparation Products
(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Related Literature
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Hisataka Kobayashi,Michelle R. Longmire,Mikako Ogawa,Peter L. Choyke Chem. Soc. Rev., 2011,40, 4626-4648
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Jasper Beerens,Martien A. Hulsen Lab Chip, 2015,15, 351-360
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Rabi Inoubli,Sylvie Dagréou,Marie-Hélène Delville,Alain Lapp,Jean Peyrelasse,Laurent Billon Soft Matter, 2007,3, 1014-1024
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Pedro Zuazua-Villar,Oliwia Koczy,Andrew J. Counsell,Stephen J. Walsh,Naomi S. Robertson,David R. Spring,Jessica A. Downs,Marko Hyvönen Chem. Sci., 2023,14, 13915-13923
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Yao Lu,Sanjayan Sathasivam,Wenji Xu,Claire J. Carmalt,Ivan P. Parkin J. Mater. Chem. A, 2014,2, 12177-12184
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Jason H. Chaplin,Bernard L. Flynn Chem. Commun., 2001, 1594-1595
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Cheng Cai,Xuejuan Zhan,Meijun Zeng,Yuxia Pang,Jia Yang,Dongjie Yang Green Chem., 2017,19, 5479-5487
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Jiao Chen,Xueying An RSC Med. Chem., 2020,11, 148-154
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10. Marrying luminescent Au nanoclusters to TiO2 for visible-light-driven antibacterial application†Haiguang Zhu,Naiwei Liu,Ziping Wang,Qiang Xue,Qing Wang,Xiaomeng Wang,Yong Liu,Zhengmao Yin,Xun Yuan Nanoscale, 2021,13, 18996-19003
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